molecular formula C₁₃H₅D₁₉NNaO₃ B1156072 Sodium N-Decanoylsarcosinate-d19

Sodium N-Decanoylsarcosinate-d19

Cat. No.: B1156072
M. Wt: 284.44
Attention: For research use only. Not for human or veterinary use.
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Description

Sodium N-Decanoylsarcosinate-d19 is a deuterated derivative of Sodium N-Decanoylsarcosinate, a surfactant belonging to the acyl sarcosinate class. The parent compound (CAS 30377-07-2) has the molecular formula C₁₃H₂₄NNaO₃ and a molecular weight of 265.33 g/mol . Its structure comprises a decanoyl chain (C₁₀) linked to a sarcosine moiety (N-methylglycine), with a sodium carboxylate group ensuring water solubility. The "-d19" designation indicates that 19 hydrogen atoms in the molecule are replaced with deuterium (²H), likely within the decanoyl chain, enhancing its utility in nuclear magnetic resonance (NMR) studies and isotopic tracing .

Properties

Molecular Formula

C₁₃H₅D₁₉NNaO₃

Molecular Weight

284.44

Synonyms

N-Methyl-N-(1-oxodecyl)glycine-d19 Sodium Salt; _x000B_N-Decanoylsarcosine Monosodium Salt;  Sodium N-Decanoylsarcosinate-d19; 

Origin of Product

United States

Comparison with Similar Compounds

Sodium n-Decanoate (CH₃(CH₂)₈COONa)

  • Molecular Weight : 194.24 g/mol (vs. ~284.33 g/mol estimated for the deuterated sarcosinate)
  • Structure : A straight-chain sodium carboxylate lacking the sarcosine group.
  • Applications : Primarily used in detergents and emulsifiers due to its simple anionic surfactant properties.
  • Key Differences: Lacks the N-methylglycine moiety, resulting in higher irritancy compared to milder sarcosinates. Non-deuterated, making it unsuitable for isotopic labeling studies. Lower cost (JPY 3,200/25g vs. deuterated surfactants priced at JPY 55,000/250mg) .

Sodium Decyl-d21 Sulfate (C₁₀D₂₁O₄SNa)

  • Molecular Weight : 281.45 g/mol
  • Structure : A fully deuterated sulfate ester (21 H replaced with D, 98 atom% D) with a decyl chain.
  • Applications : Employed in neutron scattering and surfactant stability studies.
  • Higher deuterium substitution (21 vs. 19 H replaced) .

Sodium Lauroyl Sarcosinate (Hypothetical Comparison)

  • Structure: Shorter lauroyl (C₁₂) chain vs. decanoyl (C₁₀) in the target compound.
  • Applications : Common in personal care products for its mildness and foaming capacity.
  • Key Differences: Chain length affects critical micelle concentration (CMC) and solubility. Non-deuterated forms lack isotopic labeling utility .

Comparative Data Table

Compound Molecular Formula Molecular Weight (g/mol) Deuterium Substitution Key Features Applications
Sodium N-Decanoylsarcosinate-d19 C₁₃H₅D₁₉NNaO₃ (est.) ~284.33 19 H → D N-methylglycine + deuterated decanoyl NMR, isotopic tracing, mild surfactants
Sodium n-Decanoate CH₃(CH₂)₈COONa 194.24 None Straight-chain carboxylate Industrial detergents, emulsifiers
Sodium Decyl-d21 Sulfate C₁₀D₂₁O₄SNa 281.45 21 H → D Sulfate ester with deuterated chain Neutron studies, surfactant research

Research Findings and Functional Insights

  • Isotopic Effects: Deuterium substitution in this compound may slightly alter its CMC and thermal stability compared to non-deuterated analogs, though specific data are lacking in the provided evidence .
  • Cost and Availability: Deuterated surfactants (e.g., Sodium Decyl-d21 sulfate at JPY 55,000/250mg) are significantly more expensive than non-deuterated variants, reflecting specialized synthesis requirements .
  • Structural Advantages : The sarcosinate group provides enhanced biocompatibility, making it preferable in cosmetics and pharmaceuticals over harsher sulfates or carboxylates .

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